1-(Chloromethyl)-2-methyl-4-nitrobenzene
Description
1-(Chloromethyl)-2-methyl-4-nitrobenzene is a chemical compound that is not widely discussed in the literature. The closest related compounds found are Chloromethane and 1-chloromethyl-1-oxo-1,3-dihydro-2,1-benzoxaphosphole . Chloromethane is an organic compound with the chemical formula CH3Cl. It is one of the haloalkanes and is a colorless, sweet-smelling, flammable gas .
Scientific Research Applications
Vicarious Nucleophilic Substitution
1-(Chloromethyl)-2-methyl-4-nitrobenzene can participate in vicarious nucleophilic substitution reactions. The study by Seeliger et al. (2008) explored the reactivity of various nitroheteroarenes with carbanions, indicating that these compounds, including nitropyridines and nitroimidazoles, can undergo such reactions. The reactivities were evaluated through competition experiments and correlated with quantum chemically calculated affinities (Seeliger, F., Błażej, S., Bernhardt, S., Mąkosza, M., & Mayr, H., 2008).
Electrochemical Reductions
Electrochemical reduction is another application area for chloromethyl nitrobenzene derivatives. Du and Peters (2010) investigated the electrochemical reductions of related compounds at carbon cathodes. They found that these reductions can lead to the formation of vinylbenzene derivatives, which are important in synthetic chemistry (Du, P. & Peters, D., 2010).
Photochemical Reactions in Organic Crystals
In the study of photochemical reactions, Padmanabhan et al. (1987) found that certain nitrobenzene derivatives undergo intramolecular hydrogen abstraction when irradiated with UV light. This research is crucial for understanding the photochemistry of aromatic nitro compounds and their potential applications in material science (Padmanabhan, K., Venkatesan, K., Ramamurthy, V., Schmidt, R., & Döpp, D., 1987).
Synthesis and Characterization of Schiff Base Ligands
The synthesis of Schiff base ligands using nitrobenzene derivatives was explored by Ahmadi and Amani (2012). They prepared azo group-containing ligands and characterized their magnetic properties and thermal analysis, indicating the versatility of these compounds in coordination chemistry (Ahmadi, R. A. & Amani, S., 2012).
Microbial Degradation
Shah (2014) researched the microbial degradation of chlorinated nitrobenzene, revealing how bacterial strains can utilize these compounds as a carbon source. This study offers insights into the bioremediation of environmental pollutants (Shah, M., 2014).
Properties
IUPAC Name |
1-(chloromethyl)-2-methyl-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-6-4-8(10(11)12)3-2-7(6)5-9/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFPLKRIDNNZNIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
112299-39-5 |
Source
|
| Record name | 1-(chloromethyl)-2-methyl-4-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-chlorobenzyl)-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-methyl-4-pyrimidinamine](/img/structure/B2375878.png)
![[5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate](/img/structure/B2375879.png)
![N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide](/img/structure/B2375880.png)
![4-bromo-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide](/img/structure/B2375885.png)
![N-(4-ethoxyphenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2375886.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-propionyl-1,2,3,4-tetrahydroquinolin-7-yl)urea](/img/structure/B2375890.png)
![N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(p-tolylthio)acetamide](/img/structure/B2375891.png)
![1-[4-(propan-2-yl)phenyl]-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one](/img/structure/B2375894.png)
![N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide](/img/structure/B2375897.png)
![N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-6-methoxy-1H-indole-2-carboxamide](/img/structure/B2375898.png)
![tert-butyl N-(9-azabicyclo[5.3.1]undecan-11-yl)carbamate;oxalic acid](/img/structure/B2375900.png)
